Cas no 2197284-09-4 (N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide)

• Product Name: N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide
• CAS No: 2197284-09-4
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5411051
• PubChem ID: 145907362
• Update Time: 2025-07-20

N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586327
• 2197284-09-4
• N-[3-[2-(3-Methylphenyl)-3-oxopiperazin-1-yl]-3-oxopropyl]prop-2-enamide
• Z2647783287
• N-{3-[2-(3-methylphenyl)-3-oxopiperazin-1-yl]-3-oxopropyl}prop-2-enamide
• N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide

• Inchi： 1S/C17H21N3O3/c1-3-14(21)18-8-7-15(22)20-10-9-19-17(23)16(20)13-6-4-5-12(2)11-13/h3-6,11,16H,1,7-10H2,2H3,(H,18,21)(H,19,23)
• InChI Key： PRDXHKLPUFEPMR-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CCNC(=O)C1C1=CC=CC(C)=C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.1±55.0 °C(Predicted)
• pka: 14.19±0.40(Predicted)

Additional information on N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide

Comprehensive Overview of N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide (CAS No. 2197284-09-4)

The compound N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide (CAS No. 2197284-09-4) is a sophisticated organic molecule with a unique structural framework. Its intricate design combines a piperazine core with a 3-methylphenyl substituent and an acrylamide moiety, making it a subject of interest in pharmaceutical and biochemical research. This compound's multi-functional groups suggest potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide due to its potential role in addressing unmet medical needs. Its structural versatility aligns with current trends in small-molecule drug development, where modular designs are prioritized for optimizing pharmacokinetics and reducing off-target effects.

The piperazine ring in this compound is particularly noteworthy, as it is a common pharmacophore in CNS-active drugs. This has led to speculation about its applicability in neurological disorders, a hot topic in 2024 due to rising global interest in neurodegenerative disease treatments. However, it is crucial to note that extensive clinical validation is required before any therapeutic claims can be made.

From a synthetic chemistry perspective, the acrylamide group introduces interesting reactivity patterns. This feature is being studied in the context of covalent inhibitors, a growing area in oncology research. The compound's CAS No. 2197284-09-4 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations for researchers worldwide.

Quality control of N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are typically employed to verify purity, especially given the compound's potential use in high-throughput screening platforms. The 3-methylphenyl group's presence can be confirmed through nuclear magnetic resonance (NMR) spectroscopy, a standard practice in modern analytical laboratories.

Environmental and safety profiles of this compound are currently under investigation. While not classified as hazardous, proper handling protocols should be followed, consistent with Good Laboratory Practice (GLP) standards. The scientific community's focus on green chemistry principles has prompted studies into this compound's biodegradation pathways and ecological impact.

Patent landscapes reveal growing intellectual property activity surrounding piperazine derivatives with similar structural motifs. This suggests commercial interest in N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide and related compounds, particularly from pharmaceutical companies investing in targeted therapies. The precise biological targets and mechanisms of action remain active areas of research.

In computational chemistry, this molecule serves as an interesting case study for molecular docking simulations. Its multi-ring system and flexible side chains present challenges and opportunities for in silico drug design platforms. These computational approaches are increasingly important in modern drug discovery pipelines to prioritize experimental work.

The compound's stability under various pH conditions is another area of investigation. Preliminary data suggests that the propenamide moiety may influence its solubility profile, an important consideration for formulation scientists working on drug delivery systems. Such properties are critical for translational research aiming to bridge the gap between bench discoveries and clinical applications.

As research continues, N-[3-[2-(3-Methylphenyl)-3-oxo-1-piperazinyl]-3-oxopropyl]-2-propenamide represents an excellent example of how complex organic molecules can serve as valuable tools for scientific exploration. Its study contributes to our broader understanding of structure-activity relationships in medicinal chemistry, while potentially opening new avenues for therapeutic intervention in various disease states.